4-ethyl-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzamide
Description
4-ethyl-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzamide, also known as ETP-101, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. ETP-101 belongs to the class of benzamides and has been found to exhibit promising pharmacological properties.
Scientific Research Applications
Pharmacology: Antiviral Agents
This compound, due to its structural similarity with piperidine derivatives, may serve as a potential scaffold for developing new antiviral agents . Piperidine cores are often found in molecules with antiviral activity, such as inhibitors against RNA and DNA viruses . The compound’s ability to be modified could lead to the synthesis of derivatives with enhanced efficacy against specific viral pathogens.
Medicine: HIV Treatment Research
The piperidin-4-yl moiety within the compound’s structure is similar to that found in CCR5 antagonists, which are used in the treatment of HIV-1 . Research into novel piperidin-4-ol derivatives has shown promise in the development of new treatments for HIV, suggesting that this compound could be a valuable addition to HIV pharmacotherapy research.
Agriculture: Plant Growth Regulators
Indole derivatives, like the indole moiety present in this compound, are structurally related to plant hormones such as indole-3-acetic acid . This suggests potential applications in the synthesis of plant growth regulators that could influence various stages of plant development, from seed germination to fruit ripening.
Biochemistry: Enzyme Inhibition Studies
The compound’s structure suggests potential use in the study of enzyme inhibition. Piperidine derivatives have been explored for their inhibitory effects on enzymes like cholinesterases, which are significant in the treatment of conditions like Alzheimer’s disease .
Chemical Industry: Synthesis of Heterocyclic Compounds
As a heterocyclic compound with multiple functional groups, it can be used as a precursor in the synthesis of complex molecules for industrial applications, including materials science and the development of performance chemicals .
properties
IUPAC Name |
4-ethyl-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O2/c1-2-16-3-5-18(6-4-16)20(23)21-15-17-7-11-22(12-8-17)19-9-13-24-14-10-19/h3-6,17,19H,2,7-15H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPSOKRLLBBVNCA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethyl-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzamide | |
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